3,4-Diiodo-1H-pyrazole
Overview
Description
“3,4-Diiodo-1H-pyrazole” is a member of pyrazoles and an organoiodine compound . It is a valuable intermediate for the synthesis of biologically active compounds .
Synthesis Analysis
The synthesis of “3,4-Diiodo-1H-pyrazole” involves iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole . There are also other methods for the synthesis of pyrazole derivatives, such as the multicomponent synthesis of heterocyclic compounds .
Molecular Structure Analysis
The molecular weight of “3,4-Diiodo-1H-pyrazole” is 319.87 . The InChI key is NQFPCGSUWQGQNW-UHFFFAOYSA-N .
Chemical Reactions Analysis
Pyrazole derivatives, including “3,4-Diiodo-1H-pyrazole”, have diverse and valuable synthetical, biological, and photophysical properties . They can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups .
Physical And Chemical Properties Analysis
The physical form of “3,4-Diiodo-1H-pyrazole” is solid . It should be stored at ambient temperature .
Scientific Research Applications
Synthesis of Heterobiaryls
3,4-Diiodo-1H-pyrazole is used in the indium-mediated synthesis of heterobiaryls. This process involves the coupling of two different aromatic rings, which is a key step in creating compounds for pharmaceuticals and materials science .
Iodination Reactions
This compound undergoes further iodination to yield derivatives such as 3,4,5-tri-iodo-pyrazole. These reactions are important for introducing iodine atoms into organic molecules, which can significantly alter their chemical and physical properties .
Catalysis Using Nano-ZnO
Nano-ZnO catalyzed reactions involving pyrazole derivatives have been reported. While not specific to 3,4-Diiodo-1H-pyrazole, this highlights the role of pyrazoles in catalysis, particularly in enhancing reaction rates and selectivity .
Synthesis of Substituted Pyrazole Derivatives
3,4-Diiodo-1H-pyrazole serves as a precursor for various substituted pyrazole derivatives. These derivatives are synthesized through reactions that can involve modifications under Sonogashira cross-coupling reaction conditions .
Pharmacological Research
Pyrazole derivatives have been studied for their pharmacological activities. Although the specific activities of 3,4-Diiodo-1H-pyrazole are not detailed in the search results, related compounds have shown anti-inflammatory and analgesic properties .
Safety and Hazards
The safety information for “3,4-Diiodo-1H-pyrazole” includes several hazard statements: H302+H312+H332;H315;H319;H335 . This indicates that it may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
Mechanism of Action
Target of Action
Pyrazole derivatives, which include 3,4-diiodo-1h-pyrazole, have been found to interact with various targets such as estrogen receptor alpha, estrogen receptor beta, and alcohol dehydrogenase 1c .
Mode of Action
For instance, they can act as ligands for transition metal-catalyzed reactions
Biochemical Pathways
Pyrazole derivatives are known to be involved in various biological activities and can affect multiple pathways . The specific pathways and downstream effects influenced by 3,4-Diiodo-1H-pyrazole remain to be determined.
Result of Action
Pyrazole derivatives are known to possess a wide range of pharmacological properties
properties
IUPAC Name |
4,5-diiodo-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2I2N2/c4-2-1-6-7-3(2)5/h1H,(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQFPCGSUWQGQNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1I)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2I2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90572029 |
Source
|
| Record name | 4,5-Diiodo-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90572029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.87 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6645-70-1 |
Source
|
| Record name | 4,5-Diiodo-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90572029 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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